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Compound of Interest

Compound Name: Lead chromate

CAS No.: 1344-37-2

Cat. No.: B576402

Get Quote

CAS Number: 7758-97-6

This technical guide provides an in-depth overview of lead chromate (PbCrO₄), a compound of

significant interest to researchers, scientists, and drug development professionals due to its

historical industrial use and its pronounced toxicological properties. This document outlines its

chemical and physical characteristics, detailed safety and handling protocols, and explores the

molecular mechanisms underlying its toxicity.

Core Data and Properties
Lead chromate is a yellow to orange crystalline solid that is practically insoluble in water. Its

properties are summarized below.

Physical and Chemical Properties
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Property Value Reference

CAS Number 7758-97-6 [1][2]

Molecular Formula PbCrO₄ [1]

Molecular Weight 323.19 g/mol [1]

Appearance
Yellow or orange-yellow

crystals or powder
[3]

Melting Point 844 °C (1551 °F) [3][4]

Boiling Point Decomposes [3]

Density 6.12 g/cm³ [4]

Solubility
Insoluble in water; Soluble in

strong acids and alkalis
[4]

Toxicological Data
Parameter Value Species Reference

LD50 (Oral) > 12,000 mg/kg Mouse [5][6]

Carcinogenicity
Known human

carcinogen
Human [7][8]

Reproductive Toxicity
May damage fertility

or the unborn child
Human [7][9]

Target Organs

Lungs, Blood,

Kidneys, Nervous

System, Reproductive

System

Human [10][11]

Occupational Exposure Limits
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Organization Limit Value (as Cr) Notes

OSHA (PEL) 5 µg/m³ (8-hr TWA) Chromium (VI) compounds

NIOSH (REL) 0.2 µg/m³ (8-hr TWA)

ACGIH (TLV)
0.2 µg/m³ (8-hr TWA,

inhalable)

Experimental Protocols
Given the hazardous nature of lead chromate, strict adherence to safety protocols is

paramount. The following sections detail methodologies for safe handling and for assessing its

genotoxic effects.

Safe Handling, Storage, and Disposal Workflow
Proper management of lead chromate from acquisition to disposal is critical to minimize

exposure and environmental contamination.
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Workflow for Safe Handling of Lead Chromate

Acquisition & Receiving

Storage

Handling & Use Spill & Emergency Procedures

Waste Disposal

Verify Chemical Identity
(CAS: 7758-97-6)

Inspect Container Integrity

Review Safety Data Sheet (SDS)

Store in a cool, dry,
well-ventilated area

Proceed to Storage

Keep container tightly closed

Store locked up

Separate from incompatible materials
(e.g., combustibles, reducing agents)

Work in a designated area
(fume hood or ventilated enclosure)

Transfer to Handling Area

Wear appropriate PPE:
- Nitrile gloves

- Safety goggles/face shield
- Lab coat

- NIOSH-approved respirator

Avoid dust formation

Use non-sparking tools

Collect waste in a labeled,
sealed, hazardous waste container

Generate Waste

Evacuate area

Wear full protective equipment

Dampen spilled material to prevent dust

Collect with HEPA-filtered vacuum
or carefully sweep into a closed container

Contain Spill Waste

Dispose of as hazardous waste
in accordance with local,

state, and federal regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of lead chromate.
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Genotoxicity Assessment: In Vitro Micronucleus Assay
Protocol
The in vitro micronucleus test is a standard method to assess the potential of a chemical to

induce chromosomal damage.

Cell Culture: Human bronchial epithelial cells (BEAS-2B) are cultured in a suitable medium

(e.g., DMEM supplemented with 10% fetal bovine serum and antibiotics) at 37°C in a

humidified atmosphere with 5% CO₂.

Exposure: Cells are seeded in culture plates and allowed to attach. Subsequently, they are

exposed to varying concentrations of a lead chromate suspension (e.g., 0.1, 0.5, 1, 5, 10

µg/cm²) for a duration that allows for at least one cell division (approximately 24 hours). A

negative (vehicle) control and a positive control (e.g., mitomycin C) are included.

Cytokinesis Block: Cytochalasin B (final concentration of 3-6 µg/mL) is added to the culture

medium to block cytokinesis, resulting in the accumulation of binucleated cells.

Harvesting and Staining: After the exposure period, cells are harvested by trypsinization,

treated with a hypotonic solution, and fixed with a methanol/acetic acid solution. The cell

suspension is then dropped onto clean microscope slides, air-dried, and stained with a DNA-

specific stain such as Giemsa or DAPI.

Scoring: At least 2000 binucleated cells per concentration are scored under a microscope for

the presence of micronuclei. The frequency of micronucleated binucleated cells is calculated.

A statistically significant, dose-dependent increase in the frequency of micronucleated cells

indicates a positive result for genotoxicity.

Signaling Pathways of Toxicity
Lead chromate exerts its toxicity through mechanisms primarily attributed to its constituent

ions: lead (Pb²⁺) and chromate (CrO₄²⁻). The hexavalent chromium is a known carcinogen,

while lead is a potent neurotoxin.

Genotoxicity Signaling Pathway via Hexavalent
Chromium
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The carcinogenicity of lead chromate is largely driven by the chromate component, which can

induce DNA double-strand breaks (DSBs). This damage triggers the Ataxia-Telangiectasia

Mutated (ATM) signaling pathway, a critical component of the DNA damage response.
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Lead Chromate-Induced Genotoxicity Pathway

DNA Damage Response

Cellular Outcomes

Lead Chromate (Particulate)

Intracellular Cr(VI)

Cellular Uptake

Reactive Oxygen Species (ROS)

Reductive Metabolism

DNA Double-Strand Breaks (DSBs)

ATM Activation
(Autophosphorylation)

CHK2 Phosphorylation p53 Stabilization
& Activation γ-H2AX Foci Formation

Cell Cycle Arrest
(G2/M) Apoptosis

DNA Repair

Genomic Instability
(Potential for Carcinogenesis)

If repair fails
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Caption: ATM signaling pathway activated by lead chromate-induced DNA damage.
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Neurotoxicity Signaling Pathway via Lead
The lead component is a potent neurotoxin that primarily disrupts neuronal function by

interfering with calcium-dependent signaling pathways. Lead's ionic mimicry of calcium allows it

to disrupt numerous cellular processes.

Lead-Induced Neurotoxicity via Calcium Signaling Disruption

Presynaptic Terminal Intracellular Signaling Postsynaptic Neuron

Lead (Pb²⁺)

Voltage-Gated Ca²⁺ Channels (VGCCs)

Blocks

Protein Kinase C (PKC)
Activation

Activates

Calmodulin (CaM)
Binding & Altered Activity

Binds/Alters

NMDA Receptor Antagonism

Inhibits

Reduced Ca²⁺ Influx

Neurotransmitter Vesicle
Release Inhibition

Synaptic Dysfunction &
Cognitive Impairment

Disruption of
Second Messenger Systems

Impaired Long-Term
Potentiation (LTP)
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Caption: Disruption of synaptic calcium signaling by lead.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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